FR173657
FR173657
FK-3657 is a non-peptide bradykinin (BK)-B2 receptor antagonist.
Brand Name:
Vulcanchem
CAS No.:
167838-64-4
VCID:
VC0528031
InChI:
InChI=1S/C30H27Cl2N5O4/c1-18-7-10-21-5-4-6-25(30(21)35-18)41-17-22-23(31)11-12-24(29(22)32)37(3)28(40)16-34-27(39)14-9-20-8-13-26(33-15-20)36-19(2)38/h4-15H,16-17H2,1-3H3,(H,34,39)(H,33,36,38)/b14-9+
SMILES:
CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CN=C(C=C4)NC(=O)C)Cl)C=C1
Molecular Formula:
C30H27Cl2N5O4
Molecular Weight:
592.5 g/mol
FR173657
CAS No.: 167838-64-4
Cat. No.: VC0528031
Molecular Formula: C30H27Cl2N5O4
Molecular Weight: 592.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | FK-3657 is a non-peptide bradykinin (BK)-B2 receptor antagonist. |
|---|---|
| CAS No. | 167838-64-4 |
| Molecular Formula | C30H27Cl2N5O4 |
| Molecular Weight | 592.5 g/mol |
| IUPAC Name | (E)-3-(6-acetamidopyridin-3-yl)-N-[2-[2,4-dichloro-N-methyl-3-[(2-methylquinolin-8-yl)oxymethyl]anilino]-2-oxoethyl]prop-2-enamide |
| Standard InChI | InChI=1S/C30H27Cl2N5O4/c1-18-7-10-21-5-4-6-25(30(21)35-18)41-17-22-23(31)11-12-24(29(22)32)37(3)28(40)16-34-27(39)14-9-20-8-13-26(33-15-20)36-19(2)38/h4-15H,16-17H2,1-3H3,(H,34,39)(H,33,36,38)/b14-9+ |
| Standard InChI Key | XCKWRUGRUFVXGC-NTEUORMPSA-N |
| Isomeric SMILES | CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)/C=C/C4=CN=C(C=C4)NC(=O)C)Cl)C=C1 |
| SMILES | CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CN=C(C=C4)NC(=O)C)Cl)C=C1 |
| Canonical SMILES | CC1=NC2=C(C=CC=C2OCC3=C(C=CC(=C3Cl)N(C)C(=O)CNC(=O)C=CC4=CN=C(C=C4)NC(=O)C)Cl)C=C1 |
| Appearance | Solid powder |
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